Iodane

• CAS No.: 15715-08-9
• Molecular Formula: HI
• Molecular Weight: 123.9136 g/mol
• IUPAC Name: iodane
• InChI: InChI=1S/HI/h1H/i1-4
• InChI Key: XMBWDFGMSWQBCA-AHCXROLUSA-N
• Isomeric SMILES: [123IH]
• SMILES: I
• Synonyms: Iodine123

Description

Iodane is a radioactive isotope of iodine commonly used in nuclear medicine for diagnostic purposes. It is particularly valuable in evaluating thyroid function and morphology due to its ideal half-life and gamma emission properties .

Preparation Methods

Iodane is typically produced in a cyclotron by bombarding Xenon-124 or Tellurium-123 with protons . The resulting iodine-123 is then collected and purified for medical use. Industrial production involves cryopumping xenon gas out of the target and washing the deposited iodine-123 from the cooled walls with distilled water .

Chemical Reactions Analysis

Iodane undergoes various chemical reactions, including neutron capture and decay by electron capture to form Tellurium-123 . It is often used in radiolabeling compounds for diagnostic imaging, where it can be incorporated into organic molecules through iododestannylation, a process involving the use of stannane precursors and oxidizing agents .

Scientific Research Applications

Iodane is extensively used in scientific research, particularly in nuclear medicine. It is employed in single photon emission computed tomography (SPECT) for imaging thyroid function and detecting abnormalities .

Mechanism of Action

Following oral administration, iodine I-123 is absorbed through the gastrointestinal tract and taken up by the thyroid gland. It is incorporated into thyroid hormones, triiodothyronine and thyroxine, which are essential for metabolism . The decay of iodine I-123 by electron capture emits gamma rays, which are detected by a gamma camera to provide diagnostic images .

Comparison with Similar Compounds

Iodane is often compared with other iodine isotopes, such as iodine-131 and iodine-125. Iodine-131 is used for radiotherapy due to its higher radiation emission, while iodine-125 is commonly used in preclinical and biological research . This compound is preferred for diagnostic imaging because of its ideal half-life and lower radiation burden .

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